Cas no 2248-14-8 (1H-Benzimidazole,1-ethyl-6-fluoro-2-methyl-)

• Product Name: 1H-Benzimidazole,1-ethyl-6-fluoro-2-methyl-
• CAS No: 2248-14-8
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 250246
• Update Time: 2024-01-26

1H-Benzimidazole,1-ethyl-6-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-ethyl-6-fluoro-2-methyl-
• Benzimidazole,1-ethyl-6-fluoro-2-methyl- (7CI,8CI)
• Benzimidazole, 1-ethyl-6-fluoro-2-methyl- (7CI,8CI)

• Inchi： 1S/C10H11FN2/c1-3-13-7(2)12-9-5-4-8(11)6-10(9)13/h4-6H,3H2,1-2H3
• InChI Key： ZUSMTWVJCJBLQO-UHFFFAOYSA-N
• SMILES： C1(C)N(CC)C2=CC(F)=CC=C2N=1

Computed Properties

• Exact Mass: 178.09073
• Monoisotopic Mass: 178.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82